Cas no 1499729-53-1 ((1H-1,3-benzodiazol-5-yl)methanethiol)

• Product Name: (1H-1,3-benzodiazol-5-yl)methanethiol
• CAS No: 1499729-53-1
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 5996884
• PubChem ID: 22990596
• Update Time: 2025-10-31

(1H-1,3-benzodiazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1H-1,3-benzodiazol-5-yl)methanethiol
• SCHEMBL2022694
• EN300-1846382
• 1499729-53-1

• Inchi： 1S/C8H8N2S/c11-4-6-1-2-7-8(3-6)10-5-9-7/h1-3,5,11H,4H2,(H,9,10)
• InChI Key： SGHJFMDWZCDAGZ-UHFFFAOYSA-N
• SMILES： SCC1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.7Ų

Additional information on (1H-1,3-benzodiazol-5-yl)methanethiol

Introduction to (1H-1,3-benzodiazol-5-yl)methanethiol (CAS No. 1499729-53-1)

(1H-1,3-benzodiazol-5-yl)methanethiol) is a specialized organic compound characterized by its unique structural and chemical properties. With the CAS number 1499729-53-1, this molecule has garnered attention in the field of pharmaceutical research due to its potential applications in drug development and biochemical studies. This article provides an in-depth exploration of the compound, its significance, and the latest research findings that highlight its utility.

The molecular structure of (1H-1,3-benzodiazol-5-yl)methanethiol incorporates a benzodiazole core, which is a well-known scaffold in medicinal chemistry. Benzodiazole derivatives are widely recognized for their pharmacological activities, including anxiolytic, sedative, and anticonvulsant effects. The addition of a methanethiol group at the 5-position of the benzodiazole ring introduces reactive sulfur atoms, which can participate in various chemical interactions and biological processes.

In recent years, there has been a growing interest in sulfur-containing heterocycles due to their diverse biological activities. Sulfur atoms are known to play a crucial role in enzyme catalysis, signal transduction, and the synthesis of biologically active molecules. The presence of a methanethiol group in (1H-1,3-benzodiazol-5-yl)methanethiol makes it a valuable intermediate for synthesizing more complex molecules with potential therapeutic applications.

One of the most compelling aspects of (1H-1,3-benzodiazol-5-yl)methanethiol is its potential role in the development of novel pharmaceutical agents. Researchers have been exploring its use as a precursor for designing compounds that target specific biological pathways. For instance, studies have suggested that benzodiazole derivatives can modulate GABA receptors, which are involved in anxiety and sleep disorders. The methanethiol moiety may enhance the binding affinity or selectivity of these derivatives, leading to more effective treatments.

The chemical reactivity of (1H-1,3-benzodiazol-5-yl)methanethiol also makes it a useful tool in synthetic chemistry. The sulfur atom can undergo various transformations, such as oxidation to form sulfoxides or sulfones, or nucleophilic substitution reactions. These reactions are fundamental in constructing more complex molecular architectures, which are often required for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like (1H-1,3-benzodiazol-5-yl)methanethiol) with greater accuracy. Molecular modeling studies have shown that this compound can interact with specific protein targets, suggesting its potential as an inhibitor or modulator of enzymatic activity. Such insights are crucial for designing experiments and optimizing drug candidates for clinical trials.

In addition to its pharmacological potential, (1H-1,3-benzodiazol-5-yl)methanethiol) has been investigated for its role in biochemical pathways related to inflammation and oxidative stress. Sulfur-containing compounds are known to influence redox signaling and have been implicated in various disease mechanisms. By studying the interactions of this compound with biological systems, researchers aim to uncover new therapeutic strategies for conditions such as arthritis and neurodegenerative diseases.

The synthesis of (1H-1,3-benzodiazol-5-yl)methanethiol) presents both challenges and opportunities for chemists. While the benzodiazole core is readily available from commercial sources, introducing the methanethiol group requires careful consideration to maintain the integrity of the molecule. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further research and development.

The safety profile of (1H-1,3-benzodiazol-5-yl)methanethiol) is another critical aspect that has been evaluated through preclinical studies. These studies assess toxicity, pharmacokinetics, and potential side effects before moving into human trials. Preliminary results suggest that this compound is well-tolerated at moderate doses but may exhibit some mild adverse effects at higher concentrations.

In conclusion, (1H-1,3-benzodiazol-5-yl)methanethiol) (CAS No. 1499729-53-1) is a promising compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for sulfur-containing heterocycles like this one, it is likely that (1H-1,3-benzodiazol-5-ylmethanethiol) will play an increasingly important role in advancing medical science.